Forest environments have been found to benefit mental health and wellbeing, however there is little research on which forest features are more effective. Here, original research articles are reviewed to examine the impact of particular forest features on mental health and wellbeing. A systematic scoping review following the Joanna Briggs Institute methodological guidelines reviewed 33 articles. Findings from this review indicated that all types of forest had beneficial outcomes on mental health and wellbeing. These findings suggest that all forests have the potential to induce positive and reduce negative effect. The review also revealed the need for greater understanding of impact of forest type on mental health and wellbeing. It is recommended that all future research include detailed reporting of the forest environment to understand the features most effective for mental health and wellbeing.

Previous research has proposed that everyday favorite places can be used as restorative niches to support emotional self-regulation and enhance subjective well-being. The study aimed to investigate how perceived physical characteristics of favorite places and emotional experiences in the place form meaningful configurations. Appraisals of favorite place attributes and place-related emotional experiences of Finnish and Hungarian participants (N = 259 and 290, respectively) were collected via online assessment. Joint factor analysis of the favorite place appraisals provided two factors of physical attributes (natural and urban characteristics) and two factors of emotional experiences (self-recovery and distress). Content analytically detected types of favorite places differed meaningfully across the four factors and between the two nationalities. Latent profile analyses of the factors in the two samples yielded four types of person-environment fit in the favorite place in the Finnish and five in the Hungarian sample. Beyond subgroups with restorative place experiences ("self-restoration in nature"), some subgroups showed ambivalent place characteristics. These included "places of distress" and "environments for distress and recovery" at home and in nature. Results indicate a novel phenomenon called "distress-related" or "ambivalent place preference." These results highlight the complexity of environmental self-regulation strategies relating to favorite places and the need for cross-cultural studies and dynamic, process-oriented research approaches.

Spatial navigation is essential for orienting oneself in familiar and novel environments. Several internal factors may affect spatial navigation, such as anxiety. This study explored the mediating role of anxiety (spatial, trait and state) in the relationship between cognitive load and spatial navigation (egocentric and allocentric) using parallel mediation models. A sample of 125 participants (60 females) completed self-reported measures of anxiety (spatial and state-trait) during free navigation in a virtual reality square with or without environmental cognitive load. After the virtual learning experience, three spatial tasks evaluating landmark recognition and the use of egocentric and allocentric coordinates were administered. Results showed that spatial anxiety partially mediated the relationship between environmental load and spatial skills, specifically for egocentric and allocentric tasks. In addition, trait anxiety mediated the relationship between environmental load and allocentric performance. Overall, these findings update the Environmental Knowledge Model (EKM) that explains human navigation in terms of individual and environmental factors. The study results suggest that navigation could be facilitated by reducing anxiety and the spatial complexity of the environment.

Human social cognition is considered an essential skill necessary for socially appropriate behaviours and social integration. Childhood is a time of rapid social expansion and growing independence from parents, but it is also a period of vulnerability in which children have unequal opportunities for optimal development. Accumulating evidence suggests that access to greenery, such as trees, shrubs, and grassed areas, might promote social skills in children. In this pre-registered, cross-sectional study, we found that vegetation cover around the home was associated with theory of mind (b/SE = 18.36/6.49, p = 0.006, Bayes Factor (BF) = 2.711) but not affect recognition (4.51/6.99, 0.52, 0.133) in 5–12 year-old children (n = 85). Further, neither of two neurophysiological indexes of face emotion processing, the N170 latency (−31.9/42.20, 0.45, 0.201) and the N170 amplitude (−5.58/11.82, 0.63, 1.02), were associated with vegetation cover around the home. Vegetation cover around the home might support the formation of social skills through higher order reasoning about emotion experience and cause and effect as it relates to other people. Future studies including larger, longitudinal samples are required to confirm the findings.

Climate change cannot be successfully mitigated solely through individual-level actions. Structural change is urgently needed. While wealthy countries have the greatest capacity to implement structural change, the question remains to what extent perceived country wealth is associated with support for structural climate policies over individual-level behaviour change policies. We found in Australian (Study 1) and UK (Study 2) samples (N = 967) that perceived national wealth positively predicts people's support for structural (vs. individual-level behaviour) change policies. In an experimental (Study 3, N = 401) and a quasi-experimental study (Study 4, N = 400; comparing South African and UK participants), we found that people in both wealthy and poor countries more strongly prefer wealthy (vs. poor) countries to implement structural (vs. individual-level behaviour) change policies. There was some evidence that these effects are mediated by perceiving wealthy countries to have a moral obligation to contribute to the solution of global issues. The findings suggest that there is considerable public support for wealthy countries to spearhead structural transformations to limit climate change. These insights can help environmental organisations and policymakers to gain public support for climate policies by emphasising their countries' moral obligation to implement change and by countering blame-deflecting narratives.

Besides climate change, the loss of biodiversity due to human activities marks another planetary boundary that we are currently crossing. Cross-culturally invariant measurement instruments are urgently needed to monitor and evaluate the effects of global and national programmes to halt further biodiversity loss. Based on data from Brazil, China, Colombia, India, Indonesia, Kenya, Mexico, Peru, South Africa, Vietnam, and Germany, we tested the cross-cultural invariance of scales operationalizing an extended theory of planned behaviour for the prediction of biodiversity-conserving behavioural intentions. Cross-cultural invariance was tested using the multi-group confirmatory factor analysis and the alignment optimization approaches, whose methodological setup is described and discussed. Results for both methods indicate metric and partial scalar invariance of the used scales, which means that both regression coefficients and latent means can be compared across countries. The resulting scales can be used to both monitor biodiversity-related behavioural intentions and their predictors across different cultures and evaluate interventions to increase these intentions.

Evidence on the benefits of virtual nature is steadily increasing. In the current paper, we present a systematic review summarizing studies that examined the effects of virtual nature on psychological and psychophysiological outcomes up to March 2023. We found 236 records, of which 59 met the eligibility criteria. Results from quality assessment showed that most studies were of high or very high quality. Studies addressed three main outcomes: mood, stress, and restorativeness. Other outcomes such as environmental preference and pleasantness, cognitive performance, and nature connectedness received less attention, while others such as behavior and behavioral intentions, creativity, perceived safety, subjective vitality, and dental experience were hardly investigated at all. Findings generally point to a positive effect of virtual nature on its users, although further evidence is needed. Studies adopted experimental or quasi-experimental designs, used heterogeneous measures, and often sample sizes of unknown power. Future research could consider uninvestigated outcomes using larger studies with adequate power, specific samples, a focus on building new theories and on identifying best practices. Also, disentangling the optimal type and duration of virtual exposure and investigating the role of individual differences in its effectiveness for desirable psychological and psychophysiological changes is warranted.

Growing evidence shows that exposure to nature can improve mood. However, this evidence is mostly based on short-term or subjectively reported exposures. Machine learning and GPS mobile device tracking offer fine-grained assessments of minute-by-minute nature exposure over long periods. Few studies on nature exposure and mood have leveraged these technologies. We conducted one of the first longer-term investigations of daily nature exposure and mood with a mobile app as part of the NatureDose™ Student Study (NDSS). The NatureDose™ app uses GPS and a phone's sensors to evaluate whether a person is inside or outside and checks levels of nature surrounding the person with the NatureScore™ measure. This measure is based on more than 30 remotely sensed datasets, geo-located health records, and machine learning models. College students' nature exposure (N = 154 initial recruitment) was monitored for eight weeks (March 7 to May 1, 2022). Their mood states were calculated weekly using the Positive and Negative Affect Schedule (PANAS). Both exposure and outcome measures were continuous values. After three weeks, randomly selected groups of students were asked to either maintain or increase their nature exposures. However, students asked to increase their nature exposures maintained them. Therefore, evaluating cause-and-effect relationships through an experimental design was not possible. Instead, we evaluated observational associations between average nature exposure and mood levels across the study period using mixed-effect linear regression models adjusting for gender and allergies. Among the 97 participants with available data, we observed a positive association between nature exposure and positive mood (β = 0.10 [0.04–0.17], p = .003) but not negative mood (β = 0.01 [-0.07-0.09], p = .76). These findings were supported by sensitivity analyses with ANOVA models between tertiles on average NatureDose™ levels. We also found that the average nature exposure was 71 min per day, most of which (66%) was earned within 10 km of the center of the university campus. The study supports the utility of using NatureDose™ as an app-based tracking tool for objective nature exposure measurement. The study also reinforces previous findings on the associations between nature exposure and positive mood states. Greening university campuses and surrounding locations where college students live and spend leisure time could support college students' mental health.

As climate change continues to become an increasing threat on top of existing global inequalities and injustices, establishing a common future for humankind becomes more challenging. Solidarity comprises the human ideals of cohesion, equality, and camaraderie and is thus an important principle for facing global challenges together. In addition to pro-environmental attitudes, a solidarity orientation could play a decisive role in enabling climate-friendly action (e.g., with an assumed link to collective efficacy beliefs). The present study was aimed at investigating the potential of such a construct in the context of sustainable behavior. In addition to intent, we also considered self-reported measures of impactful pro-environmental behaviors. To determine how solidarity could be measured and classified (reliability, validity), we conducted Study 1 (N1 = 700). The validated measure was then used (Study 2, N2 = 294) to test how solidarity as value relates to impactful behavior, beliefs and donation intentions in sustainable investments, and collective efficacy beliefs. Results showed significant positive relationships between the new construct of solidarity and pro-environmental behaviors and collective efficacy beliefs. In conclusion, appealing to people's solidarity values might be an additional way to motivate them to take action to protect the climate and may thus forge a new path not yet taken to move toward a common sustainable future.

Abstract not available